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Compound of Interest

Compound Name: 4,4'-Dimethoxy-1,1'-biphenyl

Cat. No.: B188815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety information, handling procedures, and experimental

protocols for 4,4'-dimethoxybiphenyl. The information is intended to guide laboratory practices

and support research and development activities involving this compound.

Safety and Handling
Proper handling of 4,4'-dimethoxybiphenyl is crucial to ensure laboratory safety. This section

summarizes the key safety data and recommended procedures.

Hazard Identification
While comprehensive toxicological data for 4,4'-dimethoxybiphenyl is not readily available, it is

prudent to handle it with the care afforded to all laboratory chemicals. Some safety data sheets

indicate that the toxicological properties have not been fully investigated. It is important to avoid

inhalation of dust, and contact with skin and eyes.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling 4,4'-

dimethoxybiphenyl:
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PPE Category Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection

Safety goggles and, where

splashing is possible, a face

shield.

Must meet appropriate national

standards (e.g., ANSI Z87.1 in

the US).

Hand Protection Chemical-resistant gloves.

Nitrile or neoprene gloves are

recommended. Inspect gloves

for tears or punctures before

use and replace them if

compromised. For prolonged

contact, consult the glove

manufacturer's resistance

data.

Body Protection Laboratory coat.

A flame-resistant lab coat

should be worn and fully

buttoned to protect skin and

clothing from accidental spills.

Respiratory Protection
N95 Respirator or work in a

certified chemical fume hood.

Use a fume hood to minimize

inhalation of dust. If a fume

hood is not available or if dust

generation is significant, a

NIOSH-approved respirator

with a particulate filter is

necessary.[1][2]

First Aid Measures
In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Consult a

physician if irritation persists.[3]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses, if present and easy to do.

Continue rinsing. Seek immediate medical

attention.[3]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[3]

Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid dust

formation.[4] Avoid direct contact with skin, eyes, and clothing.[4] After handling, wash hands

and face thoroughly.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Keep

away from strong oxidizing agents.[4]

Physicochemical Properties
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Property Value Reference

Chemical Formula C₁₄H₁₄O₂

Molecular Weight 214.26 g/mol [1]

Appearance Solid [1]

Melting Point 179-180 °C (sublimes) [1]

Boiling Point Not available

Solubility

Data not readily available for

many common solvents. A

protocol for determination is

provided in Section 3.3.

Vapor Pressure Not available

CAS Number 2132-80-1 [1]

Experimental Protocols
This section provides detailed protocols for the synthesis of 4,4'-dimethoxybiphenyl and its

application in a biological assay. A protocol for determining its solubility is also included.

Synthesis of 4,4'-Dimethoxybiphenyl via Suzuki-Miyaura
Coupling
This protocol describes the synthesis of 4,4'-dimethoxybiphenyl from 4-bromoanisole and 4-

methoxyphenylboronic acid using a palladium catalyst.

Materials:

4-bromoanisole

4-methoxyphenylboronic acid

Fe₃O₄/Pd catalyst

Potassium carbonate (K₂CO₃)
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Ethanol

Water

Round bottom flask

Magnetic stirrer and stir bar

Heating mantle or oil bath

Thin-layer chromatography (TLC) supplies

Procedure:

To a round bottom flask, add 10 mg of Fe₃O₄/Pd catalyst, 1 mmol of 4-bromoanisole, 1.1

mmol of 4-methoxyphenylboronic acid, and 2 mmol of potassium carbonate.

Add 3 mL of a 1:1 water-ethanol mixture to the flask.

Stir the resulting mixture at 40 °C for 2 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, add 5 mL of ethanol to the mixture.

Separate the catalyst from the solution using a magnet.

Purify the product by recrystallization.

Characterize the final product using techniques such as NMR and FT-IR spectroscopy.
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Reactants

Catalyst & Base

Reaction Conditions

Workup & Purification

4-bromoanisole

Suzuki-Miyaura Coupling

4-methoxyphenylboronic acid

Fe3O4/Pd

K2CO3

Water:Ethanol (1:1)

40 °C

2 hours

Add Ethanol Separate Catalyst (Magnet) Recrystallization 4,4'-dimethoxybiphenyl

Click to download full resolution via product page

Suzuki-Miyaura synthesis of 4,4'-dimethoxybiphenyl.

Tyrosinase Inhibition Assay
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4,4'-dimethoxybiphenyl has been investigated for its potential to inhibit tyrosinase, a key

enzyme in melanin synthesis. This protocol provides a general method for assessing its

inhibitory activity.

Materials:

4,4'-dimethoxybiphenyl

Mushroom tyrosinase

L-tyrosine or L-DOPA (substrate)

Phosphate buffer (e.g., 0.1 M, pH 6.8)

96-well microplate

Microplate reader

Procedure:

Prepare a stock solution of 4,4'-dimethoxybiphenyl in a suitable solvent (e.g., DMSO).

Prepare a series of dilutions of the test compound in phosphate buffer.

In a 96-well plate, add a specific volume of each dilution of the test compound. Include a

positive control (e.g., kojic acid) and a negative control (buffer only).

Add a solution of mushroom tyrosinase to each well and incubate for a short period (e.g., 10

minutes at 25 °C).

Initiate the reaction by adding the substrate (L-tyrosine or L-DOPA) to each well.

Immediately measure the absorbance at a specific wavelength (e.g., 475-490 nm) over time

using a microplate reader.

Calculate the rate of reaction for each concentration of the test compound.
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Determine the percent inhibition of tyrosinase activity for each concentration and, if possible,

calculate the IC₅₀ value.

Enzyme & Substrate

Inhibition

Products

Tyrosinase

L-DOPA Dopaquinone

L-Tyrosine
Hydroxylation

4,4'-dimethoxybiphenyl
Inhibition

Oxidation
Melanin

Polymerization

Click to download full resolution via product page

Inhibition of the melanin synthesis pathway by 4,4'-dimethoxybiphenyl.

Protocol for Determining Solubility
As quantitative solubility data for 4,4'-dimethoxybiphenyl in common laboratory solvents is not

widely available, this protocol outlines a method for its determination.

Materials:

4,4'-dimethoxybiphenyl

A selection of organic solvents (e.g., ethanol, methanol, DMSO, acetone)

Vials with screw caps

Thermostatically controlled shaker or agitator

Centrifuge

Analytical balance

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer
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Procedure:

Add an excess amount of 4,4'-dimethoxybiphenyl to a known volume of the selected solvent

in a vial. The presence of undissolved solid is necessary to ensure a saturated solution.

Seal the vial and place it in a thermostatically controlled shaker at a constant temperature

(e.g., 25 °C) for a sufficient time to reach equilibrium (e.g., 24-48 hours).

After equilibration, centrifuge the vial to pellet the undissolved solid.

Carefully withdraw a known volume of the clear supernatant.

Dilute the supernatant with a suitable solvent to a concentration within the linear range of the

analytical method.

Quantify the concentration of 4,4'-dimethoxybiphenyl in the diluted sample using a calibrated

HPLC or UV-Vis spectrophotometer.

Calculate the original concentration in the saturated solution to determine the solubility in

units such as mg/mL or mol/L.

Advanced Applications
Study of Intramolecular Motion by Solid-State NMR
4,4'-dimethoxybiphenyl has been used as a model compound to study the dynamics of methyl

group rotation and methoxy group libration in the solid state. This is typically investigated using

solid-state Nuclear Magnetic Resonance (NMR) spectroscopy, particularly by measuring ¹H

spin-lattice relaxation times (T₁) at various temperatures and magnetic field strengths. While a

detailed, step-by-step protocol for this specific molecule is highly dependent on the available

NMR instrumentation, the general workflow is as follows:
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Sample Preparation
(Polycrystalline 4,4'-dimethoxybiphenyl)

Solid-State NMR Experiment
(Measure 1H Spin-Lattice Relaxation, T1)

Data Acquisition
(Vary Temperature and Magnetic Field)

Data Analysis
(Model Relaxation Data)

Determine Rotational Barrier Heights
and Dynamics of Methyl Groups

Click to download full resolution via product page

General workflow for studying intramolecular motion using solid-state NMR.

This type of study provides fundamental insights into the conformational dynamics of molecules

in the solid state, which is relevant for understanding the physical properties of materials.

Waste Disposal
Dispose of 4,4'-dimethoxybiphenyl and any contaminated materials in accordance with local,

state, and federal regulations. It should be treated as chemical waste and disposed of in a

designated, labeled container. Do not dispose of it down the drain or in regular trash. Empty

containers should be triple-rinsed with a suitable solvent, and the rinsate collected as

hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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